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Cat. No.: B055399 Get Quote

An In-Depth Technical Guide to the Molecular Weight of Thiophen-3-ylmethanamine
Hydrochloride

Abstract
This technical guide provides a comprehensive analysis of Thiophen-3-ylmethanamine
hydrochloride (CAS No: 115132-84-8), a critical building block in modern pharmaceutical

research and drug development. The primary focus of this document is the precise

determination and verification of its molecular weight. We will delve into the theoretical

calculations, present detailed, field-proven experimental protocols for mass spectrometry and

elemental analysis, and discuss the interpretation of the resulting data. This guide is intended

for researchers, analytical scientists, and drug development professionals who require a robust

understanding of how to characterize this and similar chemical entities, ensuring the integrity

and reproducibility of their scientific endeavors.

Introduction: The Significance of a Thiophene
Building Block
Thiophene and its derivatives are foundational heterocyclic compounds in medicinal chemistry,

recognized for their electron-rich nature and bioisosteric properties that facilitate interactions

with diverse biological targets.[1] Thiophen-3-ylmethanamine hydrochloride, in particular,

serves as a key intermediate and versatile building block in the synthesis of novel therapeutic
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agents, including potential influenza virus fusion inhibitors and components for protein

degraders.[2][3] The precise molecular weight of such a precursor is not merely a physical

constant; it is the cornerstone of all quantitative aspects of research and development.

Accurate molecular weight is indispensable for calculating reaction stoichiometry, ensuring

purity, fulfilling regulatory requirements, and ultimately, guaranteeing the identity of the

synthesized compound.

Core Physicochemical Properties
The foundational identity of Thiophen-3-ylmethanamine hydrochloride is defined by its

molecular formula and the corresponding molecular weight. These values are the theoretical

benchmarks against which all experimental data must be validated.

Property Value Source

Chemical Name
Thiophen-3-ylmethanamine

hydrochloride
[2]

CAS Number 115132-84-8 [2][4]

Molecular Formula C₅H₈ClNS [2][5]

Molecular Weight 149.64 g/mol [2][5]

Synonyms
(Thiophen-3-

yl)methylammonium chloride
[6]

Typical Purity ≥98% [2]

Methodologies for Molecular Weight Verification
While the theoretical molecular weight is calculated from the molecular formula, experimental

verification is essential to confirm the identity and purity of a sample. The two primary,

complementary techniques for this purpose are Mass Spectrometry and Elemental Analysis.

Mass Spectrometry (MS): This powerful analytical technique measures the mass-to-charge

ratio (m/z) of ionized molecules. For a compound like Thiophen-3-ylmethanamine
hydrochloride, soft ionization techniques such as Electrospray Ionization (ESI) are typically
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used to observe the molecular ion with minimal fragmentation, directly confirming the

molecular mass of the free base.

Elemental Analysis (EA): This technique, often referred to as CHNX analysis, determines the

mass fractions of carbon, hydrogen, nitrogen, and heteroatoms (in this case, sulfur and

chlorine).[7] The resulting percentage composition is used to derive the empirical formula,

which, when combined with the molecular weight from MS, confirms the molecular formula.

[8][9][10]
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Molecular Weight Verification Workflow
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(Combustion Method)

Aliquot 2

Mass Spectrum
(m/z of molecular ion)
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Data Validation Logic

MS Results

EA Results

Mass Spectrometry
Provides Molecular Mass

Observed m/z for [M+H]⁺:
~114.04

Elemental Analysis
Provides Elemental Ratios

Experimental %C, %H, %N, %S
(within 0.3% of theoretical)

CONFIRMED IDENTITY
Thiophen-3-ylmethanamine HCl

MW = 149.64 g/molMatches Theoretical
Free Base Mass + H⁺

Theoretical Mass of Free Base:
113.18 g/mol

Matches Theoretical
Composition

Theoretical % Composition
(from C₅H₈ClNS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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